Cas no 924643-45-8 (4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)

4-Ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a fused thienopyrrole core with an ethyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its rigid bicyclic structure and functional carboxyl group. Its thienopyrrole scaffold offers electronic diversity, making it valuable for applications in medicinal chemistry, such as the design of enzyme inhibitors or receptor modulators. The ethyl group enhances lipophilicity, potentially improving membrane permeability in bioactive derivatives. The carboxylic acid moiety allows for further derivatization via amidation, esterification, or metal-catalyzed coupling reactions.

4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid structure

924643-45-8 structure

Product Name:4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid

CAS No:924643-45-8

MF:C₉H₉NO₂S

MW:195.238260984421

MDL:MFCD11868787

CID:1121719

PubChem ID:39733321

Update Time:2025-06-07

4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
- 924643-45-8
- SCHEMBL3756685
- F1907-0479
- EN300-264964
- NS-01921
- 4-ethylthieno[3,2-b]pyrrole-5-carboxylic acid
- MFCD11868787
- 4-ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylicacid
- AKOS005136874
- MDL： MFCD11868787
- Inchi： 1S/C9H9NO2S/c1-2-10-6-3-4-13-8(6)5-7(10)9(11)12/h3-5H,2H2,1H3,(H,11,12)
- InChI Key： URYHKRSVVAJTCH-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1C=C(C(=O)O)N2CC

Computed Properties

Exact Mass: 195.03539970g/mol
Monoisotopic Mass: 195.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 70.5Å²

4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E254211-100mg	4-Ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylic Acid	924643-45-8		100mg	$ 115.00	2022-06-05
TRC	E254211-500mg	4-Ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylic Acid	924643-45-8		500mg	$ 435.00	2022-06-05
TRC	E254211-1g	4-Ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylic Acid	924643-45-8		1g	$ 660.00	2022-06-05
abcr	AB420854-1 g	4-Ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	924643-45-8		1g	€616.10	2023-04-24
abcr	AB420854-5 g	4-Ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	924643-45-8		5g	€1106.00	2023-04-24
Enamine	EN300-264964-1g	4-ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	924643-45-8		1g	$842.0	2023-09-14
Enamine	EN300-264964-5g	4-ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	924643-45-8		5g	$2443.0	2023-09-14
Enamine	EN300-264964-10g	4-ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	924643-45-8		10g	$3622.0	2023-09-14
Chemenu	CM332902-1g	4-Ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylic acid	924643-45-8	95%+	1g	$***	2023-05-29
Enamine	EN300-264964-0.05g	4-ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid	924643-45-8		0.05g	$707.0	2023-09-14

4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:924643-45-8)4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid

Order Number:A1094321

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 20:12

Price ($):342.0

Email:sales@amadischem.com

Product Official Link

4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature

1. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
5. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

924643-45-8 (4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:924643-45-8)4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid

Purity:99%

Quantity:1g

Price ($):342.0